Cas no 2967-83-1 (2-(4-Fluorophenyl)-2-methyloxirane)

2-(4-Fluorophenyl)-2-methyloxirane is a fluorinated epoxide compound characterized by a reactive oxirane ring and a 4-fluorophenyl substituent. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of fluorinated pharmaceuticals, agrochemicals, and specialty materials. The presence of the fluorine atom enhances electronic effects, influencing regioselectivity in ring-opening reactions. Its stability under controlled conditions allows for precise functionalization, while the methyl group adjacent to the epoxide ring contributes to steric modulation in nucleophilic attacks. The compound is typically handled under inert conditions due to the sensitivity of the epoxide moiety. Its applications span asymmetric synthesis and the development of bioactive molecules.
2-(4-Fluorophenyl)-2-methyloxirane structure
2967-83-1 structure
Product Name:2-(4-Fluorophenyl)-2-methyloxirane
CAS No:2967-83-1
MF:C9H9FO
MW:152.165566205978
CID:2927503
PubChem ID:17869486
Update Time:2025-05-27

2-(4-Fluorophenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

    • AKOS010422002
    • 2-(4-fluorophenyl)-1,2-epoxypropane
    • 2-(4-fluorophenyl)-2-methyloxirane
    • 2-(4-Fluoro-phenyl)-2-methyl-oxirane
    • SCHEMBL991292
    • G40295
    • EN300-370477
    • 2967-83-1
    • PASVNUFCKZMCHY-UHFFFAOYSA-N
    • 2-(4-Fluorophenyl)-2-methyloxirane
    • Inchi: 1S/C9H9FO/c1-9(6-11-9)7-2-4-8(10)5-3-7/h2-5H,6H2,1H3
    • InChI Key: PASVNUFCKZMCHY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1(C)CO1

Computed Properties

  • Exact Mass: 152.063743068Da
  • Monoisotopic Mass: 152.063743068Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 12.5Ų

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